Cas no 54-95-5 (Pentylenetetrazole)
Pentetrazol, also known as pentetrazol \ pentylenetetrazol \ cartiazole, is a white crystalline powder chemical. The chemical name is 1,5-pentamethylene-1h-tetrazole, the molecular formula is c6h10n4, and the molecular weight is 138.1704. pentetrazol is a central stimulant, which is mainly used clinically to rescue central respiratory failure caused by severe barbiturate and anesthetic poisoning; It can also be used in acute infectious diseases \ respiratory depression caused by poisoning with anesthetics and barbiturates \ acute circulatory failure< Br>

Pentylenetetrazole structure
Product Name:Pentylenetetrazole
CAS No:54-95-5
Molecular Formula:C6H10N4
Molecular Weight:138.1704
MDL:MFCD00005939
CID:33590
PubChem ID:24278643
Pentylenetetrazole Properties
Names and Identifiers
-
- 1,5-Pentamethylenetetrazole
- 6,7,8,9-Tetrahydro-5H-tetrazoloazepine
- Pentylenetetrazole~6,7,8,9-Tetrahydro-5H-tetrazoloazepine
- pentetrazol
- leptazol
- 1,5-Pentamethylene-1H-tetrazole
- Pentylenetetrazole
- Pentertrazol
- 6,7,8,9-tetrahydro-5H-tetrazolo[1,5-a]azepine
- Pentylenetetrazol
- Metrazole
- Cardiazol
- Corazol
- Cardiazole
- Cardiol
- Pentazol
- Metrazol
- Korazol
- Corazole
- Pentetrazole
- Pentamethylenetetrazol
- Pentamethazol
- Cardiotonicum
- Leptazole
- Ventrazol
- Diovascole
- Coranormol
- Cardosal
- Cardifortan
- Phrenazol
- Kardiazol
- Deumacard
- Corvasol
- Cardosan
- Korazole
- Coratoline
- Gewazol
- Coryvet
- Corasol
- Cenazol
- Pentamethylenetetrazole
- Pentamethazolum
- Pemetesan
- Neurazol
- Nauranzol
- Deamocard
- Coranormal
- Centraz
- IgM From Human Serum (~90%, Liquid)
-
- MDL: MFCD00005939
- InChIKey: CWRVKFFCRWGWCS-UHFFFAOYSA-N
- Inchi: 1S/C6H10N4/c1-2-4-6-7-8-9-10(6)5-3-1/h1-5H2
- SMILES: N12C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=NN=N2
- BRN: 135492
Computed Properties
- Exact Mass: 138.09100
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 138.090546
- Heavy Atom Count: 10
- Complexity: 116
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.1
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 43.6
Experimental Properties
- LogP: 0.39950
- PSA: 43.60000
- Merck: 14,7141
- Refractive Index: 1.494 (20oC)
- Water Partition Coefficient: >=10 g/100 mL at 21 C
- Boiling Point: 194?°C12?mm Hg(lit.)
- Melting Point: 59-61?°C(lit.)
- Vapor Pressure: 9.27E-05mmHg at 25°C
- Flash Point: 194°C/12mm
- Color/Form: White crystalline powder
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
- Solubility: Soluble in water and ethanol, soluble in ether, chloroform and carbon tetrachloride. The aqueous solution is neutral to litmus.
- Sensitiveness: Hygroscopic
- Density: 1.73 g/cm3 (20oC)
Pentylenetetrazole Security Information
-
Symbol:
- RTECS:XF8225000
- WGK Germany:3
- Safety Term:6.1
- Safety Instruction: S26-S36/37/39-S45
- Packing Group:II
- Packing Group:II
- Risk Phrases:R25; R36/37/38
- Hazard Level:6.1
-
Dangerous goods sign:
- Hazardous Material transportation number:UN 2811 6.1/PG 3
- Hazard Statement: H301,H315,H319,H335
- Warning Statement: P261,P301+P310,P305+P351+P338
- Storage Condition:−20°C
- PackingGroup:II
- Risk Phrases: 25-36/37/38
- Signal Word:Danger
- TSCA:Yes
- Toxicity:LD50 in rats (mg/kg): 85±2 s.c., 62 i.p. (Goldenthal)
- HazardClass:6.1
Pentylenetetrazole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pentylenetetrazole Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB140214-5 g |
1,5-Pentamethylenetetrazole, 98%; . |
54-95-5 | 98% | 5 g |
€53.30 | 2023-07-20 | |
eNovation Chemicals LLC | D528206-5g |
6,7,8,9-Tetrahydro-5H-tetrazolo[1,5-a]azepine |
54-95-5 | 97% | 5g |
$200 | 2022-06-08 | |
Hello Bio | HB0481-25g |
Pentylenetetrazole |
54-95-5 | >99% | 25g |
£180 | ||
S e l l e c k ZHONG GUO | S4587-100mg |
Pentylenetetrazol |
54-95-5 | 99.61% | 100mg |
¥795.41 | 2023-09-15 | |
TRC | P227500-1g |
Pentylenetetrazole |
54-95-5 | 1g |
$ 52.00 | 2023-09-06 | ||
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L16185-5g |
1,5-Pentamethylene-1H-tetrazole, 98% |
54-95-5 | 98% | 5g |
¥367.00 | 2023-02-25 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P103065-1g |
Pentylenetetrazole |
54-95-5 | 98% | 1g |
¥72.90 | 2023-09-01 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P78280-1g |
Pentylenetetrazol |
54-95-5 | 1g |
¥78.0 | 2021-09-08 | ||
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T1413-100 mg |
Pentetrazol |
54-95-5 | 99.95% | 100MG |
¥685.00 | 2022-04-26 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R002208-5g |
Pentylenetetrazole |
54-95-5 | 98% | 5g |
¥396 | 2024-05-23 |
Pentylenetetrazole Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:54-95-5)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
Shanghai Acmec Biochemical Co.,Ltd
(CAS:54-95-5)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
Pentylenetetrazole Related Literature
-
Piotr K. Szewczyk,Krzysztof Berniak,Joanna Knapczyk-Korczak,Joanna E. Karbowniczek,Mateusz M. Marzec,Urszula Stachewicz Nanoscale, 2023,15, 6890-6900
-
Xin Zhu,Qi Lin,Pei Chen,Yong-Peng Fu,You-Ming Zhang,Tai-Bao Wei New J. Chem., 2016,40, 4562-4565
-
Yanfei Yang,Wankai Wang,Lingxiao Li,Bucheng Li J. Mater. Chem. A, 2020,8, 3692-3700
-
Jason Y. Park,Larry J. Kricka Lab Chip, 2007,7, 547-549
-
7. Front cover
-
João Batista M. de Resende Filho,Nathália Kellyne S. M. Falcão,Gilvan P. Pires,Luiz Fernando S. de Vasconcelos,Sávio M. Pinheiro,José Maurício dos Santos Filho,Marília Imaculada Frazão Barbosa,Antônio Carlos Doriguetto,Ercules E. S. Teotonio,Juliana A. Vale New J. Chem., 2019,43, 14257-14269
-
Xin Yan,Zhengyan Pan,Si Chen,Nibin Shi,Tonghao Bai,Liqiang Dong,Dongmei Zhou,Jason C. White,Lijuan Zhao Environ. Sci.: Nano, 2022,9, 2195-2206
-
Namita Singh,Pratap Vishnoi,Ganapathi Anantharaman CrystEngComm, 2015,17, 2153-2161
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